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Compound of Interest

2,5-Dimethoxy-1,3-
Compound Name:

dimethylbenzene
CAS No.: 14538-50-2
Cat. No.: B169466

Get Quote

\ J

Technical Guide: 2,5-Dimethylresorcinol

Dimethyl Ether

Chemical Identity, Safety Profiling, and Synthesis
Context

Part 1: Executive Summary & Chemical Identity

2,5-Dimethylresorcinol dimethyl ether is a methylated derivative of beta-orcinol (2,5-
dimethylresorcinol).[1] Unlike its isomer, the redox-active 1,4-dimethoxy-2,5-dimethylbenzene
(derived from hydroquinone), this compound features a meta-dimethoxy substitution pattern.[1]
This structural distinction renders it significantly more resistant to oxidation into quinones,
making it a stable building block for complex natural product synthesis rather than a redox
shuttle.

Chemical Identity Table[2]

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b169466#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethylresorcinol
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethylresorcinol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169466?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Parameter Details

IUPAC Name 1,3-Dimethoxy-2,5-dimethylbenzene

2,6-Dimethoxy-p-xylene; Beta-orcinol dimethyl
Common Synonyms

ether
CAS Number 21390-25-0
Molecular Formula C10H1402
Molecular Weight 166.22 g/mol
SMILES COclcc(C)eec(OC)c1C
Physical State Solid or semi-solid (low melting point)

Insoluble in water; soluble in DCM, EtOAc, THF,

Solubility
Toluene

Part 2: Hazard Identification & Safety Profiling (GHS)

While this compound is not classified as acutely toxic or carcinogenic, it possesses significant
irritant properties typical of lipophilic benzyl ethers. The following classification is based on
GHS (Globally Harmonized System) standards.

GHS Classification[1][5]

¢ Signal Word:WARNING
e Hazard Statements:
o H315: Causes skin irritation.[1][2]
o H319: Causes serious eye irritation.[1][2]

o H335: May cause respiratory irritation (if dust/vapor is generated).[1][2]

Precautionary Protocols (P-Codes)
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e Prevention (P280): Wear protective gloves (Nitrile >0.11mm) and eye protection (safety
glasses with side shields).[1]

» Response (P302+P352): IF ON SKIN: Wash with plenty of soap and water. The lipophilic
nature of the ether means water alone is ineffective; soap is critical to emulsify and remove
the compound.

o Storage (P403+P233): Store in a well-ventilated place. Keep container tightly closed.

Toxicological Context[1][5]

o Skin Absorption: As a dimethyl ether, the compound has increased lipophilicity compared to
its parent phenol (2,5-dimethylresorcinol).[1] This facilitates faster dermal penetration.[1]

o Metabolism: Likely metabolized via O-demethylation by cytochrome P450 enzymes to revert
to the resorcinol derivative, which is then glucuronidated.[1]

Part 3: Synthesis & Reactivity Context

Understanding the synthesis of this compound helps researchers troubleshoot impurities. It is
typically produced via the Williamson Ether Synthesis or Methylation of 2,5-dimethylresorcinol.

[1]

Synthesis Workflow (Graphviz Diagram)

The following diagram illustrates the standard synthesis pathway and the critical distinction
between the target meta-substituted ether and the para-substituted redox shuttle isomer.
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Figure 1: Synthesis pathway of 2,5-Dimethylresorcinol dimethyl ether and comparison with its
redox-active isomer.[1]

Reactivity Profile

 Stability: High. Unlike hydroquinone ethers, the meta arrangement of methoxy groups
prevents easy oxidation to a quinone structure. It is stable to air and moisture.[1]

» Electrophilic Aromatic Substitution (EAS): The ring is highly activated by two methoxy and
two methyl groups.

o C4/C6 Positions: The proton at position 4 (or 6) is electronically enriched and sterically
accessible, making this compound an excellent nucleophile for Vilsmeier-Haack
formylation or Friedel-Crafts acylation.[1]

o Demethylation: Treatment with

or

will cleave the ether bonds, reverting the compound to 2,5-dimethylresorcinol.[1]

Part 4: Handling, Storage, and Emergency
Response
Handling Protocols

e Engineering Controls: Use a chemical fume hood to prevent inhalation of dust or vapors.[1]
o Personal Protective Equipment (PPE):

o Gloves: Nitrile rubber.[1] Latex is not recommended due to the compound's organic
solvent solubility.[1]

o Eyes: Safety glasses with side shields.[1] If performing large-scale synthesis where
splashing is possible, use a face shield.[1]

Storage & Stability[5][6]

o Temperature: Store at room temperature (15-25°C).
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o Atmosphere: Stable in air, but storing under inert gas (Nitrogen/Argon) is good practice for
long-term purity.[1]

e Incompatibilities: Strong oxidizing agents (e.g., concentrated nitric acid, permanganates).

Emergency Response Decision Tree

Exposure Incident

Identify Route

N

Skin Contact Eye Contact Inhalation
1. Remove contaminated clothing 1. Rinse cautiously with water (15 min) 1. Move to fresh air
2. Wash with SOAP & water (15 min) 2. Remove contact lenses 2. If breathing difficult, give oxygen
3. Seek medical advice if irritation persists 3. URGENT medical attention 3. Seek medical attention

Click to download full resolution via product page
Figure 2: Emergency response protocols for exposure incidents.

Part 5: Ecological Impact & Disposal

o Ecotoxicity: Data is limited for this specific isomer, but benzyl ethers are generally toxic to
aguatic life with long-lasting effects.[1] Do not allow the compound to enter drains or

watercourses.
e Disposal:

o Dissolve in a combustible solvent (e.g., acetone) and burn in a chemical incinerator

equipped with an afterburner and scrubber.
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o Never dispose of down the sink.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethylresorcinol
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethylresorcinol
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethylresorcinol
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethylresorcinol
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethylresorcinol
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethylresorcinol
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethylresorcinol
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethylresorcinol
https://www.benchchem.com/product/b169466?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethylresorcinol
https://www.flinnsci.com/sds_569-orcinol/sds_569/
https://www.benchchem.com/product/b169466/docs#2-5-dimethylresorcinol-dimethyl-ether-safety-data-sheet-sds
https://www.benchchem.com/product/b169466/docs#2-5-dimethylresorcinol-dimethyl-ether-safety-data-sheet-sds
https://www.benchchem.com/product/b169466/docs#2-5-dimethylresorcinol-dimethyl-ether-safety-data-sheet-sds
https://www.benchchem.com/product/b169466/docs#2-5-dimethylresorcinol-dimethyl-ether-safety-data-sheet-sds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169466?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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